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Compound of Interest

Compound Name: Gadoquatrane

Cat. No.: B12659558 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of

Gadoquatrane, a next-generation, macrocyclic, gadolinium-based contrast agent (GBCA).

Adherence to these procedures is critical to ensure personnel safety and minimize

environmental impact. Gadoquatrane is a highly stable MRI contrast agent.[1] While

considered to have a favorable safety profile, proper laboratory hygiene and safety protocols

are mandatory.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Gadoquatrane in a laboratory setting. These recommendations are based on standard

practices for handling chemical compounds of this nature.
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Activity Gloves Eye Protection Lab Coat
Respiratory

Protection

Receiving and

Unpacking
Nitrile gloves Safety glasses

Standard lab

coat

Not generally

required

Storage and

Inventory
Nitrile gloves Safety glasses

Standard lab

coat

Not generally

required

Preparation of

Solutions

Nitrile gloves

(double-gloving

recommended)

Chemical splash

goggles

Chemical-

resistant lab coat

Recommended if

there is a risk of

aerosolization

Handling and

Use
Nitrile gloves

Chemical splash

goggles

Chemical-

resistant lab coat

Not generally

required for

routine use in

solution

Spill Cleanup

Chemical-

resistant nitrile

gloves (double-

gloving)

Chemical splash

goggles and face

shield

Chemical-

resistant lab coat

N95 respirator or

higher if dealing

with a powder

spill or significant

aerosolization

Waste Disposal Nitrile gloves Safety glasses
Standard lab

coat

Not generally

required

Operational and Disposal Plans
Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Gadoquatrane is typically shipped at room temperature.[1]

Store the product according to the specific conditions outlined in the Certificate of Analysis

provided by the manufacturer.[1]

Keep the container tightly sealed in a dry, well-ventilated area, away from incompatible

materials.
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Handling and Experimental Use:

All handling of Gadoquatrane should be performed in a well-ventilated area, preferably

within a chemical fume hood, especially when preparing solutions or handling the neat

compound.

Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where Gadoquatrane is handled.

After handling, wash hands thoroughly with soap and water.

Spill Management:

Minor Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or

earth).

Place the contaminated material into a designated, labeled hazardous waste container.

Clean the spill area with a suitable decontamination solution and then with soap and

water.

Major Spills:

Evacuate the area immediately.

Alert your institution's emergency response team.

Restrict access to the spill area.

Provide the emergency response team with all available information on the spilled

material.

Disposal Plan:
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Gadolinium-based contrast agents are known to be persistent in the environment as they are

often excreted unchanged and can pass through conventional wastewater treatment plants.

All waste materials contaminated with Gadoquatrane, including empty containers,

contaminated PPE, and spill cleanup materials, must be disposed of as hazardous chemical

waste.

Do not dispose of Gadoquatrane or Gadoquatrane-contaminated waste down the drain.

Follow all local, state, and federal regulations for hazardous waste disposal. Consult with

your institution's environmental health and safety (EHS) department for specific guidance on

disposal procedures.

Experimental Protocols
Detailed experimental protocols involving Gadoquatrane will be specific to the research being

conducted. The following is a general methodology for the preparation of a stock solution,

which should be adapted as necessary.

Preparation of a 10 mM Gadoquatrane Stock Solution:

Materials:

Gadoquatrane

Appropriate solvent (e.g., sterile water for injection, buffered saline)

Calibrated analytical balance

Volumetric flask

Magnetic stirrer and stir bar

Appropriate PPE

Procedure:

1. Don all required PPE as outlined in the table above.
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2. Perform all weighing and initial solvent addition within a chemical fume hood.

3. Accurately weigh the required amount of Gadoquatrane using a calibrated analytical

balance.

4. Carefully transfer the weighed Gadoquatrane to a volumetric flask of the desired final

volume.

5. Add a portion of the solvent to the flask (approximately 50-70% of the final volume).

6. Gently swirl the flask or use a magnetic stirrer to dissolve the Gadoquatrane completely.

7. Once dissolved, add the remaining solvent to bring the solution to the final volume.

8. Cap the flask and invert several times to ensure a homogenous solution.

9. Label the flask clearly with the compound name, concentration, solvent, and date of

preparation.

10. Store the stock solution as recommended in the product's Certificate of Analysis.

Visual Workflow for Safe Handling of Gadoquatrane
Caption: Workflow for the safe handling of Gadoquatrane from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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